Cas no 2137632-55-2 (3-chloro-5-[(1-methyl-1H-1,2,3-triazol-4-yl)methyl]-1,2,3,6-tetrahydropyridine)

• Product Name: 3-chloro-5-[(1-methyl-1H-1,2,3-triazol-4-yl)methyl]-1,2,3,6-tetrahydropyridine
• CAS No: 2137632-55-2
• MF: C₉H₁₃ClN₄
• MW: 212.67932009697
• CID: 6566844
• PubChem ID: 165452284
• Update Time: 2025-06-09

3-chloro-5-[(1-methyl-1H-1,2,3-triazol-4-yl)methyl]-1,2,3,6-tetrahydropyridine Chemical and Physical Properties

Names and Identifiers

• EN300-742522
• 2137632-55-2
• 3-chloro-5-[(1-methyl-1H-1,2,3-triazol-4-yl)methyl]-1,2,3,6-tetrahydropyridine

• Inchi： 1S/C9H13ClN4/c1-14-6-9(12-13-14)3-7-2-8(10)5-11-4-7/h2,6,8,11H,3-5H2,1H3
• InChI Key： UGRTXQXWEWGUOH-UHFFFAOYSA-N
• SMILES： ClC1C=C(CC2=CN(C)N=N2)CNC1

Computed Properties

• Exact Mass: 212.0828741g/mol
• Monoisotopic Mass: 212.0828741g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 42.7Ų

Additional information on 3-chloro-5-[(1-methyl-1H-1,2,3-triazol-4-yl)methyl]-1,2,3,6-tetrahydropyridine

Introduction to 3-chloro-5-[(1-methyl-1H-1,2,3-triazol-4-yl)methyl]-1,2,3,6-tetrahydropyridine (CAS No. 2137632-55-2)

3-chloro-5-[(1-methyl-1H-1,2,3-triazol-4-yl)methyl]-1,2,3,6-tetrahydropyridine, identified by its CAS number 2137632-55-2, is a significant compound in the realm of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of a chloro substituent and a 1-methyl-1H-1,2,3-triazol-4-yl moiety in its molecular framework suggests a rich chemical reactivity that makes it a valuable candidate for further exploration.

The compound belongs to the tetrahydropyridine class of heterocycles, which are well-documented for their role in various biological processes and pharmacological activities. The tetrahydropyridine core is particularly interesting because it can be modified in multiple ways to yield derivatives with tailored biological properties. In this context, the 3-chloro group introduces electrophilicity at the 3-position, while the (1-methyl-1H-1,2,3-triazol-4-yl)methyl side chain adds another layer of complexity and potential functionality.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds due to their inherent biological activity and synthetic versatility. The triazole moiety, in particular, has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. By incorporating a (1-methyl-1H-1,2,3-triazol-4-yl)methyl group into the tetrahydropyridine scaffold of 3-chloro-5-[(1-methyl-1H-1,2,3-triazol-4-yl)methyl]-1,2,3,6-tetrahydropyridine, researchers aim to leverage these properties for therapeutic purposes. This modification not only enhances the compound's binding affinity to biological targets but also introduces new possibilities for drug design.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the chloro group at the 3-position of the tetrahydropyridine ring is a critical step that influences the overall reactivity and subsequent functionalization. The attachment of the (1-methyl-1H-1,2,3-triazol-4-yl)methyl group further complicates the synthetic pathway but is essential for achieving the desired molecular architecture.

In terms of biological activity, 3-chloro-5-[(1-methyl-lH-l , 2 , 3 - triazol - 4 - yl ) methyl ] - l , 2 , 3 , 6 - tetrahydropyridine (CAS No . 2137632 - 55 - 2 ) has shown promise in preclinical studies as a potential lead compound for various therapeutic applications. The combination of the tetrahydropyridine core and the triazole substituent suggests that it may interact with multiple biological targets. This polypharmacophoric nature is particularly attractive in drug discovery because it allows for simultaneous modulation of several pathways.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The presence of reactive sites such as the chloro group and the triazole moiety allows for further derivatization through nucleophilic substitution or other coupling reactions. This flexibility makes it an ideal candidate for exploring novel drug candidates targeting neurological disorders, cardiovascular diseases, and other chronic conditions.

The latest research in medicinal chemistry has emphasized the importance of structure-based drug design. Computational methods such as molecular docking and virtual screening have been employed to identify potential binding interactions between 3-chloro-l-(l-methyl-lH-l , 2 , 3 - triazol - 4 - yl ) methyl ] - l , 2 , 3 , 6 - tetrahydropyridine (CAS No . 2137632 - 55 - 2 ) and biological targets. These studies have provided valuable insights into its mechanism of action and have guided efforts to optimize its pharmacological profile.

Moreover, (CAS No .21376932--55--52) has been investigated for its potential role in modulating enzyme activity and receptor binding. Preliminary data suggest that it may interact with enzymes involved in metabolic pathways or with receptors implicated in pain perception and neurotransmission. These findings open up new avenues for therapeutic intervention and highlight the compound's significance as a pharmacological tool.

The synthesis and characterization of this compound have also contributed to our understanding of heterocyclic chemistry. The development of efficient synthetic routes has not only facilitated access to this compound but has also provided insights into general methodologies for constructing complex molecular architectures. These advancements are crucial for advancing drug discovery efforts across multiple therapeutic areas.

In conclusion, (CAS No .21376932--55--52) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features combined with its demonstrated biological activity make it an attractive molecule for developing novel therapeutics. As research continues to uncover new applications and synthetic strategies, (CAS No .21376932--55--52) is poised to play a significant role in future drug development efforts.